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Compound of Interest

Compound Name: AC-55541

Cat. No.: B10762386

AC-55541 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with detailed
information on the solubility of AC-55541 in DMSO and aqueous solutions, along with
troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQSs)

Q1: What is the solubility of AC-55541 in DMSO?

Al: AC-55541 exhibits high solubility in DMSO. Various suppliers report a maximum
concentration of 50 mM or approximately 25.92 mg/mL.[1][2] However, solubility can vary
slightly between batches and suppliers, with some reporting lower values around 10 mg/mL or
10 mM.[3][4] It is always recommended to consult the batch-specific Certificate of Analysis for
the most accurate data.

Q2: How soluble is AC-55541 in aqueous solutions?

A2: AC-55541 has very low solubility in agueous solutions. For instance, in a 1:8 mixture of
DMF:PBS (pH 7.2), the solubility is only 0.11 mg/mL.[3] Direct dissolution in purely aqueous
buffers like PBS or saline is not recommended for creating concentrated stock solutions.

Q3: How should | prepare a stock solution of AC-555417
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A3: A stock solution should be prepared by dissolving the solid AC-55541 powder in 100%
DMSO.[1][2][4] Warming and sonication can assist in the dissolution process.[4] For detailed
steps, refer to the Experimental Protocols section below.

Q4: How do | prepare a working solution in an aqueous buffer for my cell-based assay?

A4: To prepare a working solution, you should first create a high-concentration stock solution in
DMSO. This DMSO stock can then be serially diluted into your agueous experimental medium
(e.g., cell culture media, PBS) to the final desired concentration. It is crucial to ensure the final
concentration of DMSO in the aqueous solution is low enough to not affect your experimental
system, typically well below 0.5%.

Q5: What are the storage recommendations for AC-55541 solutions?

A5: Solid AC-55541 powder should be stored at -20°C.[1][2] Stock solutions in DMSO should
be stored at -20°C for short-term (up to 1 year) or -80°C for long-term storage (up to 2 years).

[5]

Solubility Data Summary

The following table summarizes the reported solubility of AC-55541 in various solvents.

Maximum Maximum
Solvent Concentration Concentration Source
(mM) (mg/mL)
Tocris Bioscience[1],
DMSO 50 mM 25.92 mg/mL R&D Systems[2],
Abcam
DMSO - 10 mg/mL Cayman Chemical[3]
DMSO 10 mM 5.18 mg/mL TargetMol[4]
DMF - 15 mg/mL Cayman Chemical[3]
DMF:PBS (pH 7.2) _
0.11 mg/mL Cayman Chemical[3]

(1:8)
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Note: The molecular weight of AC-55541 is approximately 518.36 g/mol .[1][4] Batch-specific
molecular weights may vary.[1]

Experimental Protocols

Protocol 1: Preparation of a 50 mM Stock Solution in
DMSO

This protocol details the steps to prepare a concentrated stock solution of AC-55541.

o Preparation: Allow the vial of solid AC-55541 and the DMSO solvent to equilibrate to room
temperature before opening.

o Calculation: Use the batch-specific molecular weight found on the product's Certificate of
Analysis for precise calculations. To prepare 1 mL of a 50 mM stock solution, you will need
25.92 mg of AC-55541 (assuming MW =518.36 g/mol ).

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
o Mass = 0.050 mol/L * 0.001 L * 518.36 g/mol * 1000 = 25.92 mg

 Dissolution: Add the appropriate volume of DMSO to the vial containing the solid compound.
For example, add 1 mL of DMSO to 25.92 mg of AC-55541.

e Mixing: Vortex the solution thoroughly. If the compound does not dissolve completely, gentle
warming (e.g., in a 37°C water bath) and/or sonication is recommended to aid dissolution.[4]

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.[5]
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Caption: Workflow for preparing AC-55541 stock and working solutions.
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Troubleshooting Guide

This guide addresses common issues encountered when working with AC-55541.
Problem: The compound won't dissolve in DMSO.
e Possible Cause 1: Insufficient mixing or temperature.

o Solution: Continue to vortex the solution. Use a brief sonication step or gently warm the
vial in a 37°C water bath to increase solubility.[4]

e Possible Cause 2: The solution is supersaturated.

o Solution: Re-check your calculations. Ensure you have not added too much compound for
the volume of DMSO. If necessary, add more DMSO to dilute the solution to a
concentration known to be soluble (e.g., 10 mM).

Problem: A precipitate forms after diluting the DMSO stock into my aqueous buffer.
o Possible Cause 1: Low aqueous solubility exceeded.

o Solution: This is the most common issue. The final concentration in the aqueous buffer is
too high. Try preparing a lower final concentration.

o Possible Cause 2: High final DMSO concentration.

o Solution: While DMSO aids solubility, at high concentrations it can also cause other
components of your medium (like salts or proteins) to precipitate. Ensure the final DMSO
concentration is minimal (ideally <0.5%). This may require making an intermediate dilution
of your stock solution.

o Possible Cause 3: Buffer incompatibility.

o Solution: Certain buffer components may interact with the compound. Try a different buffer
system if possible. Always add the DMSO stock to the aqueous buffer while vortexing to
ensure rapid mixing and minimize localized high concentrations that can cause
precipitation.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10762386?utm_src=pdf-body
https://www.targetmol.com/compound/ac-55541
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

Problem:
Precipitate forms in
Aqueous Solution

Is final compound
concentration high?

Is final DMSO
concentration >0.5%7?

Solution:
Lower the final
working concentration.

Was DMSO stock added
to buffer while vortexing?

Solution:
Use a higher stock conc.
to reduce DMSO volume.

Solution:

Improve mixing during dilution. Yes
Add stock to buffer slowly.

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting decision tree for precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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